Cas no 2374-03-0 (4-Amino-3-hydroxybenzoic acid)

• Product Name: 4-Amino-3-hydroxybenzoic acid
• CAS No: 2374-03-0
• MF: C₇H₇NO₃
• MW: 153.135381937027
• MDL: MFCD00017094
• CID: 42838
• PubChem ID: 87562670
• Update Time: 2025-04-18

4-Amino-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-hydroxybenzoic acid
• 3-Hydroxy-4-aminobenzoic acid
• 2-Amino-5-carboxyphenol
• 2hdr
• 2-hydroxy-4-carboxyaniline
• 2-hydroxyaniline
• 3-hydroxy-4-aminobenzoate
• 3-hydroxy-4-amino-benzoic acid
• DCB6PQR8WG
• STR04495
• EN300-42793
• A816876
• InChI=1/C7H7NO3/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3,9H,8H2,(H,10,11
• AKOS005255334
• Oxybuprocaine Hydrochloride Imp. C (EP); Oxybuprocaine Imp. C (EP); 4-Amino-3-hydroxybenzoic Acid; Oxybuprocaine Hydrochloride Impurity C; Oxybuprocaine Impurity C
• BDBM50324681
• 4A3
• FT-0617496
• 3-Hydroxy-p-aminobenzoic acid
• 2374-03-0
• Q27454543
• GEO-00141
• A1194
• (4-Carboxy-2-hydroxyphenyl)amine
• NSC-407243
• PS-4562
• CS-W002114
• 4-Amino-3-hydroxybenzoicAcid
• AC-4479
• KUC106686N
• 4-Amino-3-hydroxybenzoic acid, 97%
• AM20060231
• Q-200427
• Z431554234
• SY018797
• Tafamidis intermediate
• KSC-11-207-17
• benzoic acid, 4-amino-3-hydroxy-
• NSC 407243
• NSC407243
• 3-Hydroxy-PABA
• CHEMBL1462
• 4-Amino-3-hydroxy benzoic acid
• SCHEMBL180385
• NS00017272
• MFCD00017094
• 3-hydroxy 4-amino benzoic acid
• HY-W002114
• DTXSID90178409
• DTXCID70100900

• MDL： MFCD00017094
• Inchi： 1S/C7H7NO3/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3,9H,8H2,(H,10,11)
• InChI Key： NFPYJDZQOKCYIE-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=O)O)C=CC=1N
• BRN： 509859

Computed Properties

• Exact Mass: 153.04300
• Monoisotopic Mass: 153.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 11
• XLogP3: nothing
• Topological Polar Surface Area: 83.6A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.028
• Melting Point: 211-215 °C (lit.)
• Boiling Point: 385.7℃ at 760 mmHg
• Flash Point: 187.1℃
• Refractive Index: 1.691
• Water Partition Coefficient: Soluble in chloroform, and aqeous ethanol, water (Partly miscible)
• PSA: 83.55000
• LogP: 1.25380
• Solubility: Not determined

4-Amino-3-hydroxybenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters